4-(difluoromethoxy)-3-nitrobenzaldehyde

• CAS No.: 315188-38-6
• Molecular Formula: C8H5F2NO4
• Molecular Weight: 217.1

Description

4-(Difluoromethoxy)-3-nitrobenzaldehyde is an organic compound characterized by the presence of a difluoromethoxy group and a nitro group attached to a benzaldehyde core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(difluoromethoxy)-3-nitrobenzaldehyde typically involves the introduction of the difluoromethoxy group and the nitro group onto a benzaldehyde precursor. One common method involves the reaction of 4-hydroxy-3-nitrobenzaldehyde with difluoromethylating agents under specific conditions. For example, the use of difluoromethyl ether and a base such as potassium carbonate in an organic solvent like acetonitrile can facilitate the formation of the difluoromethoxy group .

Industrial Production Methods

Industrial production methods for 4-(difluoromethoxy)-3-nitrobenzaldehyde may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield. The choice of reagents and solvents is also optimized to reduce costs and environmental impact.

Chemical Reactions Analysis

Types of Reactions

4-(Difluoromethoxy)-3-nitrobenzaldehyde can undergo various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate.

Substitution: The difluoromethoxy group can participate in nucleophilic substitution reactions, where it is replaced by other nucleophiles.

Common Reagents and Conditions

Reduction: Hydrogen gas and palladium on carbon (Pd/C) catalyst.

Oxidation: Potassium permanganate in an aqueous medium.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Reduction: 4-(Difluoromethoxy)-3-aminobenzaldehyde.

Oxidation: 4-(Difluoromethoxy)-3-nitrobenzoic acid.

Substitution: Various substituted benzaldehyde derivatives depending on the nucleophile used.

Scientific Research Applications

4-(Difluoromethoxy)-3-nitrobenzaldehyde has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a precursor for the synthesis of drugs targeting specific enzymes or receptors.

Industry: Utilized in the development of advanced materials with unique properties, such as fluorinated polymers.

Mechanism of Action

The mechanism of action of 4-(difluoromethoxy)-3-nitrobenzaldehyde depends on its specific application. In biological systems, it may interact with enzymes or receptors, leading to inhibition or activation of specific pathways. For example, the nitro group can undergo bioreduction to form reactive intermediates that interact with cellular components, leading to cytotoxic effects .

Comparison with Similar Compounds

Similar Compounds

4-(Difluoromethoxy)-3-hydroxybenzaldehyde: Similar structure but with a hydroxy group instead of a nitro group.

4-(Difluoromethoxy)-3-aminobenzaldehyde: Formed by the reduction of the nitro group to an amino group.

4-(Difluoromethoxy)-3-nitrobenzoic acid: Formed by the oxidation of the aldehyde group to a carboxylic acid.

Uniqueness

4-(Difluoromethoxy)-3-nitrobenzaldehyde is unique due to the presence of both the difluoromethoxy and nitro groups, which confer distinct chemical reactivity and potential biological activity. The combination of these functional groups makes it a versatile intermediate for the synthesis of various compounds with diverse applications.